Cas no 544704-53-2 (1,2-Benzenediol, 4-(6-hydroxy-2-benzoxazolyl)-)

• Product Name: 1,2-Benzenediol, 4-(6-hydroxy-2-benzoxazolyl)-
• CAS No: 544704-53-2
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• CID: 1589485
• Update Time: 2024-09-12

1,2-Benzenediol, 4-(6-hydroxy-2-benzoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-(6-hydroxy-2-benzoxazolyl)-

• Inchi： 1S/C13H9NO4/c15-8-2-3-9-12(6-8)18-13(14-9)7-1-4-10(16)11(17)5-7/h1-6,15-17H
• InChI Key： QSWPVNMCVFYCHT-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2=NC3=CC=C(O)C=C3O2)C=C1O

Computed Properties

• Exact Mass: 243.05317

Experimental Properties

• Density: 1.518±0.06 g/cm3(Predicted)
• Boiling Point: 482.0±40.0 °C(Predicted)
• PSA: 86.72
• pka: 8.21±0.40(Predicted)